N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-(1,2,4-triazol-4-yl)thiourea
• InChI: InChI=1S/C11H13N5S/c1-8-3-4-10(9(2)5-8)14-11(17)15-16-6-12-13-7-16/h3-7H,1-2H3,(H2,14,15,17)
• InChI Key: XDCCFDFYIBYJKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NN2C=NN=C2)C
• Molecular Formula: C11H13N5S
• DSSTOX Substance ID: DTXSID901333584
• Molecular Weight: 247.32 g/mol
• Solubility: 26.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 30990-69-3

Description

N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea is not fully understood. In livestock animals, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea acts as a feed attractant and enhances the secretion of digestive enzymes, leading to improved nutrient utilization and growth. In cancer cells, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea induces apoptosis by activating the mitochondrial pathway and inhibiting the NF-κB pathway. In bacteria and fungi, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea disrupts the cell membrane and inhibits the synthesis of DNA and RNA.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to have various biochemical and physiological effects. In livestock animals, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea improves the growth performance and feed efficiency by enhancing the secretion of digestive enzymes and improving nutrient utilization. In cancer cells, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea induces apoptosis and inhibits the proliferation of cancer cells. In bacteria and fungi, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea inhibits the growth and replication of microorganisms.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has several advantages and limitations for lab experiments. The advantages of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea include its low toxicity, high solubility in water and organic solvents, and potential applications in various fields. The limitations of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea include its high cost, limited availability, and potential environmental hazards.

Future Directions

There are several future directions for the research of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea. In agriculture, further studies are needed to investigate the optimal dosage and duration of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea supplementation and its effects on different livestock species. In medicine, more research is needed to explore the potential anticancer and antimicrobial properties of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea and its mechanisms of action. In material science, further studies are needed to investigate the synthesis and properties of N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea-based MOFs and coordination polymers.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been extensively studied for its potential applications in various fields such as agriculture, medicine, and material science. In agriculture, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to improve the growth performance and feed efficiency of livestock animals such as pigs, chickens, and fish. N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea acts as a feed attractant and enhances the secretion of digestive enzymes, leading to improved nutrient utilization and growth.
In medicine, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been investigated for its potential anticancer and antimicrobial properties. N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to induce apoptosis in cancer cells and inhibit the growth of various bacteria and fungi. N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has also been studied for its potential use as a drug delivery system due to its ability to form inclusion complexes with various drugs.
In material science, N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. N-(2,4-dimethylphenyl)-N'-4H-1,2,4-triazol-4-ylthiourea can coordinate with metal ions to form stable complexes, which can be used as catalysts, sensors, and gas storage materials.